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Compound of Interest

Compound Name: (KFF)3K

Cat. No.: B15582161 Get Quote

For researchers, scientists, and drug development professionals, ensuring a safe laboratory

environment is paramount. This guide provides essential, immediate safety and logistical

information for handling potassium hexafluorophosphate ((KFF)3K), including detailed

operational and disposal plans. By offering procedural, step-by-step guidance, we aim to be

your preferred source for laboratory safety and chemical handling information, building trust by

providing value beyond the product itself.

Personal Protective Equipment (PPE) and
Engineering Controls
When handling potassium hexafluorophosphate, a combination of engineering controls and

personal protective equipment is crucial to minimize exposure and ensure safety.[1] Facilities

should be equipped with an eyewash station and a safety shower.[1]

Engineering Controls:

Ventilation: Use in a well-ventilated area.[1] Local exhaust ventilation should be used to keep

airborne concentrations low.[1]

Recommended Personal Protective Equipment:
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PPE Category Specification

Eye/Face Protection

Wear appropriate protective eyeglasses or

chemical safety goggles as described by

OSHA's eye and face protection regulations in

29 CFR 1910.133 or European Standard

EN166.[1] A face shield is also recommended.

Skin Protection

Wear appropriate protective gloves and clothing

to prevent skin exposure.[1][2] This includes a

lab coat and boots.

Respiratory Protection

A respiratory protection program that meets

OSHA's 29 CFR 1910.134 and ANSI Z88.2

requirements or European Standard EN 149

must be followed whenever workplace

conditions warrant respirator use.[1][2] A dust

respirator is necessary if dust is generated.

Hazard Identification and Health Effects
Potassium hexafluorophosphate is a white crystalline powder that is hygroscopic, meaning it

absorbs moisture from the air.[1] It is classified as a corrosive solid and can cause severe skin

burns and eye damage.[3][4]
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Hazard Class GHS Classification Potential Health Effects

Acute Toxicity
Harmful if swallowed. Harmful

in contact with skin.

May cause gastrointestinal

irritation with nausea, vomiting,

and diarrhea.[1]

Skin Corrosion/Irritation
Category 1B: Causes severe

skin burns and eye damage.[4]
Causes skin irritation.[1]

Serious Eye Damage/Irritation
Category 1: Causes serious

eye damage.[3]

Causes eye irritation and may

cause chemical conjunctivitis.

[1]

Respiratory Irritation
Causes respiratory tract

irritation.

Can produce delayed

pulmonary edema.[1]

Occupational Exposure Limits
Parameter Value Source

Permissible Exposure Limit

(PEL)
2.5 mg/m³ (as F) Haz-Map

Immediately Dangerous to Life

or Health (IDLH)
250 mg/m³ (as F) Haz-Map[5]

Biological Exposure Indices

(BEI)

Fluorides in urine: 2 mg/L prior

to shift or 3 mg/L at end of

shift.

ACGIH[5]

Experimental Protocols: Handling and Storage
Handling:

Wash thoroughly after handling.[1]

Minimize dust generation and accumulation.[1]

Avoid contact with eyes, skin, and clothing.[1]
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Avoid ingestion and inhalation.[1]

Use with adequate ventilation.[1]

Keep away from moist air and steam.[1]

Storage:

Store in a tightly closed container.[1]

Store in a cool, dry, well-ventilated area away from incompatible substances.[1]

Store protected from moisture.[1]

Incompatible with strong oxidizing agents and strong acids.[2]

Emergency Procedures: First Aid
Exposure Route First Aid Measures

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Get medical aid.[1]

Skin Contact

Get medical aid. Flush skin with plenty of water

for at least 15 minutes while removing

contaminated clothing and shoes. Wash clothing

before reuse.[1]

Ingestion

Never give anything by mouth to an

unconscious person. Get medical aid. Do NOT

induce vomiting. If conscious and alert, rinse

mouth and drink 2-4 cupfuls of milk or water.[1]

Inhalation

Remove from exposure and move to fresh air

immediately. If not breathing, give artificial

respiration. If breathing is difficult, give oxygen.

Get medical aid. Do NOT use mouth-to-mouth

resuscitation.[1]
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Operational Plan: Spill Cleanup Procedure
In the event of a potassium hexafluorophosphate spill, follow these steps to ensure a safe and

effective cleanup.

Caption: Workflow for handling a potassium hexafluorophosphate spill.

Disposal Plan
Potassium hexafluorophosphate waste is classified as hazardous.[4]

Waste Disposal: Dispose of in accordance with local, state, and federal regulations.[1][4]

Offer surplus and non-recyclable solutions to a licensed disposal company.[3]

Contaminated Packaging: Dispose of this container to a hazardous or special waste

collection point.[4]

Transport Information:

UN Number: UN3260[4]

Proper Shipping Name: Corrosive solid, acidic, inorganic, n.o.s. (Potassium

hexafluorophosphate)[4]

Hazard Class: 8[4]

Packing Group: II[4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426

Email: info@benchchem.com
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